Cas no 1368670-12-5 (2-{1-(pyridin-2-yl)methyl-1H-1,3-benzodiazol-2-yl}ethan-1-amine)

• Product Name: 2-{1-(pyridin-2-yl)methyl-1H-1,3-benzodiazol-2-yl}ethan-1-amine
• CAS No: 1368670-12-5
• MF: C₁₅H₁₆N₄
• MW: 252.314342498779
• CID: 6078574
• PubChem ID: 63636505
• Update Time: 2024-01-14

2-{1-(pyridin-2-yl)methyl-1H-1,3-benzodiazol-2-yl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-{1-[(pyridin-2-yl)methyl]-1H-1,3-benzodiazol-2-yl }ethan-1-amine
• 1H-Benzimidazole-2-ethanamine, 1-(2-pyridinylmethyl)-
• 2-{1-(pyridin-2-yl)methyl-1H-1,3-benzodiazol-2-yl}ethan-1-amine
• 1368670-12-5
• 2-{1-[(pyridin-2-yl)methyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine
• EN300-16660019
• AKOS012946765

• Inchi： 1S/C15H16N4/c16-9-8-15-18-13-6-1-2-7-14(13)19(15)11-12-5-3-4-10-17-12/h1-7,10H,8-9,11,16H2
• InChI Key： OLJUYUBYXIDUEE-UHFFFAOYSA-N
• SMILES： C1(CCN)N(CC2=NC=CC=C2)C2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 252.137496527g/mol
• Monoisotopic Mass: 252.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 481.8±35.0 °C(Predicted)
• pka: 9.29±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles